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Compound of Interest

Compound Name: Fenhexamid

Cat. No.: B1672505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of fenhexamid in research plots,

focusing on techniques to ensure accurate and reproducible results for studies on gray mold

(Botrytis cinerea). The information compiled is based on a comprehensive review of scholarly

articles and research trials.

Introduction to Fenhexamid
Fenhexamid is a locally systemic foliar fungicide belonging to the hydroxyanilide class of

chemicals. It is effective against various fungal pathogens, most notably Botrytis cinerea, the

causal agent of gray mold in a variety of crops, including strawberries and grapes. Its mode of

action involves the inhibition of 3-keto reductase, an enzyme essential for sterol biosynthesis in

fungi. This specific mode of action necessitates careful management to mitigate the risk of

resistance development.[1][2][3][4]

Experimental Design for Small Plot Trials
For reliable and statistically sound results in small plot fungicide trials, a robust experimental

design is crucial.
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Randomized Complete Block Design (RCBD): This is a standard design for agricultural field

trials to account for field variability. Treatments are randomly assigned within each block, and

each block contains all treatments.

Replication: A minimum of four to six replications for each treatment is recommended to

ensure statistical power.[5]

Plot Size: Plot dimensions can vary depending on the crop and available space. For

instance, in soybean research, plots of four to six rows wide and 10.7 to 15.3 meters long

have been used.[5] For grapevines, plots may consist of a designated number of vines in a

row.

Untreated Control: An untreated control group is essential to determine the baseline level of

disease and accurately gauge the efficacy of the fungicide treatments.[6]

Buffer Zones: To minimize spray drift between plots, it is advisable to have buffer zones or

untreated rows separating the plots.

Quantitative Data from Fenhexamid Research Trials
The following tables summarize quantitative data from various research studies on

fenhexamid application for the control of gray mold.

Table 1: Fenhexamid Application Rates and Efficacy in Strawberry
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Application
Rate (Active
Ingredient)

Formulation
Application
Timing

Efficacy
(Disease
Reduction/Con
trol)

Reference

Not specified Elevate 50 WDG

During bloom

and fruit

maturation

Controlled

sensitive isolates

but not resistant

ones in detached

fruit studies.[1][2]

[3]

[Grabke et al.,

2013]

Not specified Fenhexamid
During second

peak bloom

Did not show a

significant

reduction in

Botrytis fruit rot

compared to

fenhexamid

alone.[7]

[Mertely et al.,

2002]

Not specified Fenhexamid

Early and late

bloom (split

applications)

Ranked among

the best

treatments for

yield and Botrytis

fruit rot control.

[7]

[Mertely et al.,

2002]

Table 2: Fenhexamid Application Rates and Efficacy in Grapes
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Application
Rate (Active
Ingredient)

Formulation
Application
Timing

Efficacy
(Disease
Reduction/Con
trol)

Reference

Single

application
Fenhexamid

0, 2, 4, 6, 8, 10,

or 12 weeks after

BBCH 68

Efficacy varied

with timing, with

treatments

before bunch

closure and

shortly after

veraison being

most effective in

Riesling.[8]

[Molitor et al.,

2018]

Not specified Fenhexamid

Flowering (BBCH

68), bunch

closure (BBCH

77), and veraison

(BBCH 81)

Earlier

applications were

generally more

effective.[9]

[Petit et al.,

2011]

Experimental Protocols
Protocol for Sprayer Calibration (CO2 Pressurized
Backpack Sprayer)
Accurate application of fungicides in research plots is critical and begins with precise sprayer

calibration. The 1/128th of an acre method is a commonly used and straightforward technique

for backpack sprayers.[10][11]

Materials:

CO2 pressurized backpack sprayer with a pressure regulator and gauge

Nozzles appropriate for fungicide application (e.g., flat fan nozzles)

Measuring tape
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Stakes or flags for marking the calibration plot

Stopwatch

Graduated cylinder or measuring cup (in ounces)

Water

Procedure:

Establish a Calibration Plot: On a surface similar to the research plot, measure and mark an

area of 1/128th of an acre (approximately 340 square feet or an 18.5 ft x 18.5 ft square).[10]

[11]

Fill the Sprayer: Fill the sprayer tank halfway with clean water.

Set the Pressure: While spraying with water, set the desired pressure on the regulator.

Ensure the pressure remains constant during operation.[12]

Time the Application: Spray the calibration plot with water using a consistent walking speed

and spray pattern (e.g., holding the wand at a constant height and angle). Record the time it

takes to thoroughly and uniformly cover the entire plot. Repeat this step at least three times

and calculate the average time.[10][11]

Measure the Output: Spray into the graduated cylinder for the average time recorded in the

previous step, maintaining the same pressure.[10][11]

Calculate Gallons Per Acre (GPA): The number of ounces collected in the measuring

container is directly equal to the sprayer's output in gallons per acre (GPA).[10][11] For

example, if you collect 30 ounces, your application rate is 30 GPA.

Calculate the Amount of Fenhexamid: Use the calculated GPA and the recommended

product rate from the fungicide label to determine the amount of fenhexamid to add to the

spray tank.

Protocol for Fenhexamid Spray Application in Research
Plots
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Materials:

Calibrated CO2 pressurized backpack sprayer

Personal Protective Equipment (PPE) as specified on the fungicide label

Fenhexamid product

Water

Plot map and stakes

Procedure:

Prepare the Spray Solution:

Based on the sprayer's calibrated output (GPA) and the desired application rate of

fenhexamid, calculate the amount of product needed for the total area to be sprayed.

Fill the sprayer tank halfway with water.

Add the measured amount of fenhexamid to the tank.

Fill the tank with the remaining water to the final volume.

Agitate the solution thoroughly.

Application:

Ensure that environmental conditions are suitable for spraying (e.g., low wind speed).

Approach the first plot and begin spraying just before the plot boundary to ensure the

entire plot receives the treatment.

Maintain a constant walking speed and a consistent nozzle height and orientation

throughout the application to ensure uniform coverage.

Cease spraying just after the plot boundary.
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If the experimental design includes different application rates, thoroughly rinse the sprayer

with clean water between treatments to prevent cross-contamination.

Post-Application:

Clean the sprayer thoroughly according to the manufacturer's instructions and the

fungicide label.

Record the date, time, weather conditions, application rate, and any other relevant

observations for each plot.

Protocol for Disease Severity Assessment
Materials:

Disease assessment scale or diagram

Data collection sheets or electronic device

Procedure:

Timing of Assessment: Disease assessments should be conducted at predetermined

intervals after fungicide application, as well as at key growth stages (e.g., harvest).

Sampling: Within each plot, randomly select a predetermined number of plants or fruit

clusters to assess.

Rating Disease Severity:

For gray mold, a common method is to use a rating scale based on the percentage of the

fruit or bunch surface area affected by the disease.[13][14]

Example of a 0-5 scale for strawberry fruit:[13]

0 = No infection

1 = <20% rotted area

2 = 20.1% - 40% rotted area
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3 = 40.1% - 60% rotted area

4 = 60.1% - 80% rotted area

5 = >80.1% rotted area

Standard area diagrams can also be used to improve the accuracy of visual assessments.

[14]

Data Recording: Record the disease severity rating for each sampled unit. This data can

then be used to calculate the average disease severity for each plot and treatment.

Visualizations
Experimental Workflow for a Fenhexamid Efficacy Trial
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Pre-Application

Application

Post-Application

1. Experimental Design
(e.g., RCBD)

2. Plot Establishment
(Marking plots, buffers)

3. Sprayer Calibration
(e.g., 1/128th acre method)

4. Spray Solution Preparation
(Mixing fenhexamid)

5. Fungicide Application
(to designated plots)

6. Disease Severity Assessment
(at intervals)

7. Data Collection
(Record ratings)

8. Statistical Analysis
(e.g., ANOVA)

Click to download full resolution via product page

Caption: Workflow for a fenhexamid efficacy trial in research plots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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